Cas no 92136-43-1 (tert-butyl N-(buta-2,3-dien-1-yl)carbamate)

• Product Name: tert-butyl N-(buta-2,3-dien-1-yl)carbamate
• CAS No: 92136-43-1
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD18252670
• CID: 800434
• PubChem ID: 14585915
• Update Time: 2025-05-26

tert-butyl N-(buta-2,3-dien-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,2,3-butadienyl-, 1,1-dimethylethyl ester (9CI)
• N-(T-BUTOXYCARBONYL)-2,3-BUTADIENYLAMINE
• tert-butyl buta-2,3-dienylcarbamate
• tert-butyl N-buta-2,3-dienylcarbamate
• 1-(Boc-aMino)-2,3-butadiene
• Boc-butadienylamine
• Carbamic acid,2,3-butadienyl-,1,1-dimethylethyl ester
• (Boc-aminomethyl)allene
• tert-butyl N-(buta-2,3-dien-1-yl)carbamate
• AMRPVMHVZVNBQI-UHFFFAOYSA-N
• AKOS025295918
• EN300-218923
• 92136-43-1
• CARBAMIC ACID, 2,3-BUTADIENYL-, 1,1-DIMETHYLETHYL ESTER (9CI)
• 1-(Boc-amino)-2,3-butadiene, 95%
• 2-Methyl-2-propanyl 2,3-butadien-1-ylcarbamate
• DTXSID00561924
• SCHEMBL8625890
• tert-Butyl buta-2,3-dien-1-ylcarbamate
• CS-0208292
• BS-22641
• A901068
• G89999
• DB-110022

• MDL： MFCD18252670
• Inchi： 1S/C9H15NO2/c1-5-6-7-10-8(11)12-9(2,3)4/h6H,1,7H2,2-4H3,(H,10,11)
• InChI Key： AMRPVMHVZVNBQI-UHFFFAOYSA-N
• SMILES： O(C(NCC=C=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 169.11000
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.965 g/mL at 25 °C
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.469
• PSA: 38.33000
• LogP: 2.24310

tert-butyl N-(buta-2,3-dien-1-yl)carbamate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on tert-butyl N-(buta-2,3-dien-1-yl)carbamate

Introduction to tert-butyl N-(buta-2,3-dien-1-yl)carbamate (CAS No. 92136-43-1)

Tert-butyl N-(buta-2,3-dien-1-yl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 92136-43-1, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The structural features of tert-butyl N-(buta-2,3-dien-1-yl)carbamate, particularly the presence of a conjugated diene system and a tert-butyl group, contribute to its unique reactivity and potential utility in synthetic transformations.

The molecular structure of tert-butyl N-(buta-2,3-dien-1-yl)carbamate consists of a butadiene backbone (C4H6) functionalized with a carbamate group (-NHCOO-C(CH3)3). This configuration imparts both electrophilic and nucleophilic sites, making it a valuable intermediate in the synthesis of more complex molecules. The tert-butyl group enhances the stability of the carbamate moiety, preventing unwanted hydrolysis under mild conditions, which is a critical factor in pharmaceutical applications where stability is paramount.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Tert-butyl N-(buta-2,3-dien-1-yl)carbamate has been explored as a precursor in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, researchers have investigated its potential as an intermediate in the development of anti-inflammatory agents. The conjugated diene system can undergo Diels-Alder reactions, allowing for the construction of complex cyclic structures that are often found in pharmacologically active compounds.

One notable application of tert-butyl N-(buta-2,3-dien-1-yl)carbamate is in the synthesis of protease inhibitors. Proteases play a crucial role in numerous biological pathways, and their inhibition is a key strategy in drug design. The carbamate group can be modified to enhance binding affinity to specific protease targets, making this compound a valuable tool in medicinal chemistry. Additionally, the tert-butyl group provides steric hindrance, which can be exploited to optimize binding interactions with biological receptors.

Recent advancements in synthetic methodologies have further expanded the utility of tert-butyl N-(buta-2,3-dien-1-yl)carbamate. Transition metal-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups at specific positions within the molecule. These modifications have led to the discovery of new derivatives with enhanced biological activity. For example, aryl or heteroaryl groups have been incorporated into the structure through palladium-catalyzed reactions, resulting in compounds with improved pharmacokinetic properties.

The role of computational chemistry has also been instrumental in understanding the reactivity and properties of tert-butyl N-(buta-2,3-dien-1-yl)carbamate. Molecular modeling studies have provided insights into its interaction with biological targets at an atomic level. These studies have guided experimental efforts by predicting optimal reaction conditions and identifying potential pitfalls. Furthermore, quantum mechanical calculations have been used to elucidate reaction mechanisms, contributing to a deeper understanding of how this compound behaves in various chemical transformations.

In conclusion, tert-butyl N-(buta-2,3-dien-1-yl)carbamate (CAS No. 92136-43-1) represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable building block for synthesizing bioactive molecules. As research continues to uncover new synthetic strategies and biological applications, this compound is likely to remain at the forefront of chemical innovation.